![molecular formula C14H21IN2O2 B1247266 4'-iodo-5-methoxyvalerophenone O-(2-aminoethyl)oxime](/img/structure/B1247266.png)
4'-iodo-5-methoxyvalerophenone O-(2-aminoethyl)oxime
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Overview
Description
4'-iodo-5-methoxyvalerophenone (E)-O-(2-aminoethyl)oxime is an oxime O-ether that is the (E)-O-(2-aminoethyl)oxime derived from 4'-iodo-5-methoxyvalerophenone.
Scientific Research Applications
Radioligand Development
4'-Iodo-5-methoxyvalerophenone O-(2-aminoethyl)oxime has been explored in the field of radioligand development. A study by Matarrese et al. (1997) describes the synthesis of [O-methyl-11C]fluvoxamine, a potential radioligand for serotonin uptake sites in the brain, using positron emission tomography (PET) (Matarrese et al., 1997).
Serotoninergic Transporter Exploration
Branger et al. (1995) synthesized this compound for exploring serotoninergic transporters, particularly for brain exploration and visualizing tumors derived from neural crest cells (Branger et al., 1995).
Potential in Antidepressant Research
Fluvoxamine, chemically related to this compound, is noted for its role as an antidepressant, inhibiting serotonin uptake. Maj et al. (1982) studied its effects and found no central anti-5-HT activity, unlike some tricyclic antidepressants (Maj et al., 1982).
properties
Molecular Formula |
C14H21IN2O2 |
---|---|
Molecular Weight |
376.23 g/mol |
IUPAC Name |
2-[(E)-[1-(4-iodophenyl)-5-methoxypentylidene]amino]oxyethanamine |
InChI |
InChI=1S/C14H21IN2O2/c1-18-10-3-2-4-14(17-19-11-9-16)12-5-7-13(15)8-6-12/h5-8H,2-4,9-11,16H2,1H3/b17-14+ |
InChI Key |
AIGISFVXORKSSX-SAPNQHFASA-N |
Isomeric SMILES |
COCCCC/C(=N\OCCN)/C1=CC=C(C=C1)I |
Canonical SMILES |
COCCCCC(=NOCCN)C1=CC=C(C=C1)I |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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